Cas no 1308635-72-4 (tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate)

• Product Name: tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate
• CAS No: 1308635-72-4
• MF: C₁₄H₁₇N₃O₂
• MW: 259.303683042526
• CID: 6327944
• PubChem ID: 61310402
• Update Time: 2025-05-19

tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate
• 1308635-72-4
• AKOS010564360
• EN300-16281949

• Inchi： 1S/C14H17N3O2/c1-14(2,3)19-13(18)12-7-8-17(16-12)11-6-4-5-10(15)9-11/h4-9H,15H2,1-3H3
• InChI Key： WAEBOHJTRFMWJH-UHFFFAOYSA-N
• SMILES： O(C(C1C=CN(C2C=CC=C(C=2)N)N=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 259.132076794g/mol
• Monoisotopic Mass: 259.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate

Comprehensive Overview of tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate (CAS No. 1308635-72-4)

tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate (CAS No. 1308635-72-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound features a unique molecular structure combining a pyrazole ring with a tert-butyl ester group and an aminophenyl substituent, making it a versatile intermediate for drug discovery and material science applications. Its CAS number 1308635-72-4 serves as a critical identifier for researchers and regulatory compliance.

In recent years, the demand for tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate has surged due to its role in developing kinase inhibitors and anti-inflammatory agents. Researchers frequently search for "pyrazole derivatives in drug design" or "CAS 1308635-72-4 synthesis methods," reflecting its relevance in modern medicinal chemistry. The compound’s tert-butyl group enhances solubility, while the 3-aminophenyl moiety offers functionalization potential, aligning with trends in fragment-based drug discovery.

The synthesis of tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate typically involves multi-step organic reactions, including esterification and amination processes. Analytical techniques such as HPLC and NMR are essential for purity verification, addressing common queries like "how to characterize pyrazole carboxylates." Its stability under ambient conditions makes it suitable for industrial-scale production, though storage recommendations emphasize protection from moisture to preserve the tert-butyl ester integrity.

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Regulatory and safety data for CAS 1308635-72-4 emphasize standard laboratory handling protocols, with no significant hazards reported. Its non-toxic profile and compatibility with green chemistry principles further enhance its appeal. As the scientific community prioritizes AI-driven molecular design, compounds like tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate serve as valuable templates for machine learning-assisted drug development, addressing trending searches such as "computational modeling of heterocycles."

In summary, tert-butyl 1-(3-aminophenyl)-1H-pyrazole-3-carboxylate (CAS No. 1308635-72-4) exemplifies innovation in heterocyclic chemistry, bridging gaps between academia and industry. Its adaptability to high-throughput screening and combinatorial chemistry ensures enduring relevance, while SEO-optimized terms like "buy tert-butyl pyrazole carboxylate" or "1308635-72-4 supplier" reflect its commercial demand. Future research may explore its applications in photodynamic therapy or nanomaterial functionalization, further expanding its scientific footprint.